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Introduction
5-Methacrylamidoisophthalic acid is a functionalized monomer notable for its unique molecular

architecture, which combines a polymerizable methacrylamide group with a pH-sensitive

isophthalic acid moiety. This structure makes it a valuable building block in the synthesis of

advanced polymers for specialized applications, particularly in the biomedical and dental fields.

The presence of two carboxylic acid groups imparts hydrophilicity and allows for pH-responsive

behavior, while the methacrylamide group provides a site for free-radical polymerization. This

guide provides a comprehensive overview of its synthesis, properties, and key applications,

supported by detailed experimental protocols and structured data.

Physicochemical and Computed Properties
The inherent properties of 5-Methacrylamidoisophthalic acid are foundational to its function in

various applications. Key quantitative data has been compiled from chemical databases and

supplier information.[1]
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Property Value Source

Molecular Formula C₁₂H₁₁NO₅ PubChem

Molecular Weight 249.22 g/mol PubChem[1]

IUPAC Name

5-(2-methylprop-2-

enoylamino)benzene-1,3-

dicarboxylic acid

PubChem[1]

CAS Number 73912-52-4 BLD Pharm[2]

Melting Point 267-272°C ResearchGate[3]

Appearance Light pink solid ResearchGate[3]

Canonical SMILES
CC(=C)C(=O)NC1=CC(=CC(=

C1)C(=O)O)C(=O)O
PubChem[1]

InChIKey
NVOBVSWSDYFEMR-

UHFFFAOYSA-N
PubChem[1]

Synthesis of 5-Methacrylamidoisophthalic Acid
The primary route for synthesizing 5-Methacrylamidoisophthalic acid is via the acylation of 5-

aminoisophthalic acid with methacryloyl chloride. This reaction, known as the Schotten-

Baumann reaction, is conducted under basic conditions to neutralize the hydrogen chloride

byproduct.

Synthesis Workflow
The logical flow of the synthesis protocol is depicted below. This process starts with the

dissolution of the amine precursor in a basic solution, followed by the dropwise addition of the

acylating agent at a reduced temperature to control the reaction's exothermicity.
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Step 1: Precursor Dissolution

Step 2: Acylation Reaction

Step 3: Acidification & Isolation

5-Aminoisophthalic Acid
Dissolved Sodium Salt

(in H₂O at 0°C)

NaOH Solution (aq)

Reaction Mixture
(Maintained at 0°C)

Reacts with

Methacryloyl Chloride

Precipitation
(pH adjusted to 2.6)

Proceeds to

Concentrated HCl Filtration & Washing Final Product:
5-Methacrylamidoisophthalic Acid

Click to download full resolution via product page

General synthesis pathway for 5-Methacrylamidoisophthalic acid.

Detailed Experimental Protocol
This protocol is based on a reported procedure for the synthesis of an analogous compound,

N-5-acrylamidoisophthalic acid, and is adapted for methacrylation.[3]

Materials:

5-Aminoisophthalic acid (1.0 g, 5.52 mmol)

Sodium hydroxide (0.66 g, 16.56 mmol)

Methacryloyl chloride (0.63 g, 6.07 mmol)

Deionized water (11 mL)
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Concentrated hydrochloric acid

Ice bath

Procedure:

Add 5-aminoisophthalic acid (1.0 g) to a solution of sodium hydroxide (0.66 g) in deionized

water (11 mL).

Cool the resulting mixture to 0°C in an ice bath with continuous stirring.

Slowly add methacryloyl chloride dropwise to the cooled mixture. Maintain the temperature

at 0°C throughout the addition.

After the addition is complete, continue stirring the reaction mixture at 0°C for an additional

2 hours.

Adjust the pH of the solution to 2.6 by adding concentrated HCl dropwise. A precipitate will

form.

Collect the light pink precipitate by vacuum filtration.

Wash the collected solid with a small amount of ice-cold water to remove impurities.

Dry the final product under vacuum to yield 5-Methacrylamidoisophthalic acid.[3]

Applications in Polymer Science
The bifunctional nature of 5-Methacrylamidoisophthalic acid makes it a versatile monomer for

creating functional polymers with tailored properties. Its primary applications are in the

development of dental adhesives and pH-responsive hydrogels for drug delivery.

Dental Adhesives
In dentistry, methacrylates are widely used to bond restorative materials to the tooth structure.

[4] The incorporation of acidic monomers like 5-Methacrylamidoisophthalic acid can enhance

adhesion to the dentin substrate. The carboxylic acid groups can interact with the calcium ions

in hydroxyapatite, promoting a stronger interface, while the methacrylamide group
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copolymerizes with other resin monomers in the adhesive system.[4] The amide linkage in

methacrylamides is also known to be more resistant to hydrolysis compared to the ester

linkages in conventional methacrylate monomers, potentially leading to more durable dental

restorations.[4]

Key Functional Groups

Function in Adhesive

5-Methacrylamido-
isophthalic Acid

Methacrylamide Group
(Polymerizable)

Isophthalic Acid Moiety
(Two -COOH groups)

Copolymerization with
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Enhanced Hydrolytic
Stability (Amide Bond)

Adhesion Promotion via
Interaction with Dentin

Improved Durability &
Bond Strength of

Dental Restoration

Click to download full resolution via product page

Structure-function relationship in dental adhesive applications.

pH-Responsive Hydrogels for Drug Delivery
Hydrogels are crosslinked polymer networks that can absorb large amounts of water, making

them highly biocompatible.[5][6] "Smart" hydrogels can respond to environmental stimuli, such

as pH.[5] Polymers containing 5-Methacrylamidoisophthalic acid are pH-sensitive due to the

carboxylic acid groups.

At low pH (e.g., stomach, pH < 5): The carboxylic acid groups are protonated (-COOH),

leading to a collapsed, less swollen hydrogel state. This minimizes premature drug release.
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At higher pH (e.g., intestine, pH > 5.5): The carboxylic acid groups deprotonate (-COO⁻),

causing electrostatic repulsion between the polymer chains. This leads to increased swelling

and subsequent release of the entrapped drug.[7]

This behavior makes these hydrogels promising candidates for targeted oral drug delivery,

protecting the drug in the acidic environment of the stomach and releasing it in the more

neutral environment of the intestines.[7]

This protocol outlines the general steps for creating a hydrogel incorporating 5-

Methacrylamidoisophthalic acid and evaluating its pH-responsive swelling behavior.

Materials:

5-Methacrylamidoisophthalic acid (functional monomer)

A neutral, hydrophilic co-monomer (e.g., N,N-dimethylacrylamide)[7]

A crosslinking agent (e.g., tetraethylene glycol dimethacrylate)[6]

A photoinitiator (e.g., DMPA)[4]

Phosphate buffered saline (PBS) at pH 1.2 and pH 6.8

Ethanol

Procedure:

Monomer Solution Preparation: Dissolve the functional monomer, co-monomer,

crosslinker, and photoinitiator in a suitable solvent like ethanol.

Polymerization: Transfer the solution to a mold and expose it to UV light to initiate

polymerization and form the hydrogel.

Purification: Immerse the resulting hydrogel in deionized water for several days, changing

the water frequently to remove unreacted monomers and initiator.

Drying: Dry the purified hydrogel in a vacuum oven until a constant weight (W_d) is

achieved.
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Swelling Study:

Immerse pre-weighed dry hydrogel samples in buffer solutions of pH 1.2 and pH 6.8.

At regular time intervals, remove the samples, blot excess surface water, and record the

swollen weight (W_s).

Continue until the weight remains constant (equilibrium swelling).

Calculate the Equilibrium Swelling Ratio (ESR) using the formula: ESR = (W_s - W_d) /

W_d.

Data Analysis: Plot ESR versus time for both pH values to characterize the swelling

kinetics and pH-responsiveness. The ESR is expected to be significantly higher at pH 6.8

than at pH 1.2.[7]

Conclusion
5-Methacrylamidoisophthalic acid is a highly functional monomer with significant potential in

materials science, particularly for biomedical and dental applications. Its synthesis is

straightforward, and its unique combination of a polymerizable amide group and pH-sensitive

carboxylic acid groups allows for the creation of advanced polymers with enhanced stability

and stimuli-responsive properties. The detailed protocols and structured data provided in this

guide serve as a valuable resource for researchers and professionals aiming to leverage this

versatile compound in drug delivery systems and high-performance dental materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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